Cas no 1355785-92-0 (4-(1,3-dioxaindan-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine)

• Product Name: 4-(1,3-dioxaindan-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine
• CAS No: 1355785-92-0
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• MDL: MFCD26143825
• CID: 5159707
• Update Time: 2025-07-10

4-(1,3-dioxaindan-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine Chemical and Physical Properties

Names and Identifiers

• 4-(2H-1,3-benzodioxol-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine
• 3H-Pyrazol-3-imine, 4-(1,3-benzodioxol-5-yl)-1,2-dihydro-2-methyl-5-(2-methylcyclopropyl)-
• 4-(1,3-dioxaindan-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine

• MDL： MFCD26143825
• Inchi： 1S/C15H17N3O2/c1-8-5-10(8)14-13(15(16)18(2)17-14)9-3-4-11-12(6-9)20-7-19-11/h3-4,6,8,10,16-17H,5,7H2,1-2H3
• InChI Key： YGAGBPXQNKOMIJ-UHFFFAOYSA-N
• SMILES： N1C(C2CC2C)=C(C2=CC=C3OCOC3=C2)C(=N)N1C

Additional information on 4-(1,3-dioxaindan-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine

Comprehensive Analysis of 4-(1,3-dioxaindan-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine (CAS No. 1355785-92-0)

In the realm of organic chemistry and pharmaceutical research, 4-(1,3-dioxaindan-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine (CAS No. 1355785-92-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its dioxaindan and pyrazol-imine moieties, represents a promising candidate for further exploration in drug discovery and material science. Researchers are particularly intrigued by its methylcyclopropyl group, which may contribute to enhanced stability and bioactivity.

The molecular structure of CAS No. 1355785-92-0 combines a 1,3-dioxaindan core with a 2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine side chain. This configuration suggests potential interactions with biological targets, making it a subject of interest for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they can be virtually screened for therapeutic potential against diseases like cancer and neurodegenerative disorders.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for 4-(1,3-dioxaindan-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine?" Synthetic methodologies typically involve multi-step reactions, including cyclization and imine formation, often catalyzed by transition metals or organocatalysts. The methylcyclopropyl moiety is usually introduced via cyclopropanation reactions, a technique widely discussed in modern organic chemistry forums.

Another hot topic is the compound's potential role in green chemistry applications. With growing emphasis on sustainable synthesis, researchers are exploring eco-friendly solvents and catalysts for producing CAS No. 1355785-92-0. This aligns with global trends toward reducing the environmental footprint of chemical manufacturing. Additionally, its dioxaindan component has been linked to biodegradability, a key factor in environmental impact assessments.

From a pharmacological perspective, the pyrazol-imine scaffold is known for its diverse biological activities, including anti-inflammatory and antimicrobial properties. While 4-(1,3-dioxaindan-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine has not yet been extensively studied in clinical settings, its structural analogs have shown promise in preclinical trials. This has led to increased interest in its drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles, which are critical for pharmaceutical development.

In material science, the compound's heterocyclic nature makes it a potential candidate for organic electronics and photovoltaic materials. Its conjugated system could facilitate electron transport, a property highly sought after in OLED (Organic Light-Emitting Diode) technologies. As the demand for flexible electronics grows, compounds like CAS No. 1355785-92-0 may play a pivotal role in next-generation devices.

For those searching "Where to buy 4-(1,3-dioxaindan-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine?", it's essential to note that this compound is primarily available through specialized chemical suppliers and research institutions. Due to its niche application, bulk quantities may require custom synthesis. Researchers are advised to verify the purity and analytical data (e.g., HPLC, NMR) before procurement.

In conclusion, 4-(1,3-dioxaindan-5-yl)-2-methyl-5-(2-methylcyclopropyl)-2,3-dihydro-1H-pyrazol-3-imine (CAS No. 1355785-92-0) exemplifies the intersection of organic synthesis, pharmaceutical research, and material science. Its multifaceted applications and structural complexity make it a compelling subject for future studies, particularly in the context of AI-augmented research and sustainable chemistry. As scientific inquiries continue to evolve, this compound may unlock new possibilities in both therapeutic and technological domains.